Cas no 1190-55-2 (Dodecanoic acid,3,7,11-trimethyl-)

• Product Name: Dodecanoic acid,3,7,11-trimethyl-
• CAS No: 1190-55-2
• Molecular Formula: C₁₅H₃₀O₂
• Molecular Weight: 242.3975
• CID: 142552
• PubChem ID: 192736

Dodecanoic acid,3,7,11-trimethyl- Properties

Names and Identifiers

• Dodecanoic acid,3,7,11-trimethyl-
• 3,7,11-trimethyldodecanoic acid
• XXCXRVNSUQAYMM-UHFFFAOYSA-N
• SCHEMBL1116136
• 2,6,10-Trimethylundecane-1-carboxylic acid
• 3,7,11-trimethyl-dodecanoic acid
• Farnesanoic acid
• Farnesylic acid, hexahydro-
• DTXSID10922845
• Dodecanoic acid, 3,7,11-trimethyl-
• 1190-55-2
• LMFA01020248
• CHEBI:196024
• G70645

• InChIKey： XXCXRVNSUQAYMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H30O2/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)17/h12-14H,5-11H2,1-4H3,(H,16,17)
• SMILES： CC(CCCC(C)CCCC(C)C)CC(O)=O

Computed Properties

• Exact Mass: 242.225
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 242.225
• Heavy Atom Count: 17
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.72990
• Refractive Index: 1.449
• Boiling Point: 349.9ºC at 760 mmHg
• Flash Point: 156.6ºC
• Density: 0.891g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids